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Compound of Interest

Compound Name: Acetyldihydromicromelin A

Cat. No.: B561710 Get Quote

For immediate reference, this document outlines the essential safety and logistical information

for the proper disposal of Acetyldihydromicromelin A, a coumarin compound utilized in

scientific research. Researchers, scientists, and drug development professionals should

adhere to these guidelines to ensure laboratory safety and environmental compliance. It is

crucial to note that a comprehensive Safety Data Sheet (SDS) with specific disposal protocols

for Acetyldihydromicromelin A is not readily available. Therefore, the following procedures

are based on the known characteristics of the compound, general best practices for handling

coumarin derivatives, and standard protocols for chemical waste disposal.

Chemical and Physical Properties
A summary of the known quantitative data for Acetyldihydromicromelin A is presented below.

This information is critical for a preliminary risk assessment before handling and disposal.

Property Value Source

CAS Number 94285-22-0 [1][2][3]

Molecular Formula C₁₇H₁₆O₇ [1][3]

Molecular Weight 332.3 g/mol [3]

Boiling Point (Predicted) 487.1 ± 45.0 °C [1]

Density (Predicted) 1.42 ± 0.1 g/cm³ [1]
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Recommended Disposal Protocol
The following step-by-step guide provides a recommended procedure for the disposal of

Acetyldihydromicromelin A. This protocol is designed to minimize risk to personnel and the

environment.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat and closed-toe shoes.

Use chemical-resistant gloves (nitrile or neoprene).

Wear safety glasses or goggles to protect from potential splashes.

2. Waste Segregation and Collection:

Solid Waste: Collect any solid Acetyldihydromicromelin A or contaminated materials (e.g.,

weighing paper, contaminated gloves) in a designated, clearly labeled hazardous waste

container. The container should be made of a compatible material, such as high-density

polyethylene (HDPE).

Liquid Waste: If Acetyldihydromicromelin A is in a solution, collect the waste in a

designated, sealed, and clearly labeled hazardous waste container. Avoid mixing with other

incompatible waste streams. The label should include the chemical name, concentration, and

any known hazards.

3. In-Lab Neutralization (Not Recommended without Specific Protocol):

Due to the lack of specific data on the reactivity and degradation products of

Acetyldihydromicromelin A, in-lab neutralization or treatment is not recommended.

Attempting to neutralize the compound without a validated protocol could lead to the

generation of more hazardous substances.

4. Waste Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.
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Follow your institution's guidelines for the temporary storage of chemical waste.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed professional waste disposal service.

Provide the waste disposal service with all available information about the compound,

including its name, CAS number, and any known hazards.

Disposal Workflow Diagram
The following diagram illustrates the recommended logical workflow for the proper disposal of

Acetyldihydromicromelin A.
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Acetyldihydromicromelin A Disposal Workflow
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Caption: Disposal workflow for Acetyldihydromicromelin A.

Disclaimer: The information provided in this document is intended as a guide and is based on

the best available information for related compounds. Always consult your institution's specific

safety and disposal protocols and, if possible, obtain a complete Safety Data Sheet (SDS) from

the supplier of Acetyldihydromicromelin A.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b561710?utm_src=pdf-body-img
https://www.benchchem.com/product/b561710?utm_src=pdf-body
https://www.benchchem.com/product/b561710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b561710?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/Error/Index
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92519549.htm
https://natuprod.bocsci.com/product/acetyldihydromicromelin-a-cas-94285-22-0-157040.html
https://www.benchchem.com/product/b561710#acetyldihydromicromelin-a-proper-disposal-procedures
https://www.benchchem.com/product/b561710#acetyldihydromicromelin-a-proper-disposal-procedures
https://www.benchchem.com/product/b561710#acetyldihydromicromelin-a-proper-disposal-procedures
https://www.benchchem.com/product/b561710#acetyldihydromicromelin-a-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b561710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

